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Compound of Interest

Compound Name: 4-Ethoxybenzaldehyde

Cat. No.: B043997

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Ethoxybenzaldehyde, ensuring compliance with safety protocols and regulatory requirements.

Key Quantitative Data

A thorough understanding of a chemical's properties is the first step in safe handling. The
following table summarizes key quantitative data for 4-Ethoxybenzaldehyde.
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Property Value Source
Molecular Formula C9H1002 [1]
Molecular Weight 150.17 g/mol [1]
CAS Number 10031-82-0 [21[3]1[41[5]
Appearance Colorl.ess' to Yellow to Orange 6]

clear liquid
Melting Point 13-14°C/55.4-57.2 °F [1112113114]
Boiling Point 255 °C /491 °F [21[31[4]
Flash Point 75°C/ 167 °F [4]
Density 1.080 g/cm3 [3114]

Toxicity to fish (Pimephales

promelas)

LC50: = 28.1 mg/L, 96h flow-
through

[4]

Toxicity to fish (Pimephales

promelas)

LC50: 27.6 mg/l, 96 h

[3]

Hazard Identification and Personal Protective

Equipment (PPE)

4-Ethoxybenzaldehyde is classified as a substance that causes skin and serious eye irritation,
and may cause respiratory irritation.[2][5] It is also harmful to aquatic life with long-lasting
effects.[2][5] Therefore, stringent adherence to safety precautions is mandatory.

Before handling, ensure the following PPE is worn:
» Protective gloves: Neoprene or nitrile rubber gloves are recommended.
o Eye protection: Chemical safety goggles or a face shield.[5]

» Protective clothing: A lab coat or chemical-resistant apron.
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Work should be conducted in a well-ventilated area, such as a fume hood, to minimize
inhalation of vapors.[2][5]

Step-by-Step Disposal Procedure

The disposal of 4-Ethoxybenzaldehyde must be carried out in compliance with all federal,
state, and local regulations.[2][3][4] It is considered a hazardous waste and must be disposed
of at an approved waste disposal plant.[2][6]

» Waste Identification and Segregation:

o Clearly label containers of 4-Ethoxybenzaldehyde waste with the chemical name and
associated hazard symbols.

o Do not mix 4-Ethoxybenzaldehyde with other waste streams unless explicitly permitted
by your institution's Environmental Health and Safety (EHS) department.[3][7]

o Container Management:

o Use the original container or a compatible, properly sealed, and labeled container for
waste collection.[3][7]

o Ensure the container is in good condition and free from leaks.
» Storage:

o Store the waste container in a designated, cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and strong bases.[4][5]

o The storage area should be secure and equipped with appropriate spill response
materials.

» Arrange for Professional Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
company to schedule a pickup.[7]

o Provide them with the Safety Data Sheet (SDS) for 4-Ethoxybenzaldehyde.
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Experimental Protocols

The disposal procedures outlined are based on established safety data sheets and general
principles of hazardous waste management. No specific experimental protocols for the disposal
of 4-Ethoxybenzaldehyde were found in the provided search results. It is imperative to follow
the guidance of your institution's EHS department for specific protocols.

Emergency Procedures

In case of accidental exposure or spill:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

o Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an inert
absorbent material (e.g., sand, earth, vermiculite). Collect the absorbed material into a

suitable container for disposal.[2]

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of 4-Ethoxybenzaldehyde, fostering a secure research
environment.

Workflow for the Proper Disposal of 4-Ethoxybenzaldehyde
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Start: 4-Ethoxybenzaldehyde Waste Generation

Assess Hazards
(Skin/Eye Irritant, Aquatic Hazard)

l

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Do not mix with other chemicals)

Use Labeled, Sealed Container

Store in a Cool, Dry, Well-Ventilated Area

Contact EHS or Licensed Disposal Company

Provide Safety Data Sheet (SDS)

Arrange for Professional Pickup and Disposal

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe and compliant disposal of 4-Ethoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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